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Documented Activity of S55746

The key study for S55746 establishes its foundational profile. The table below summarizes the data related to

its performance in primary patient samples, as stated in the research [1] [2] [3]:

Aspect of
Response

Documented Data

Sample Types Primary cells from patients with Chronic Lymphocytic Leukemia (CLL) and Mantle
Cell Lymphoma (MCL) [1] [2] [3].

Reported
Potency

Induces apoptosis in the "low nanomolar range" [1] [2] [3]. Specific IC50 values for

primary samples were not provided in the available text.

Key Findings S55746 is a selective BCL-2 inhibitor that spares platelets and shows robust anti-

tumor efficacy in mouse models with good tolerability [1] [2] [3].

Research Context and Experimental Insight

The same study provides some methodological insights, though not exclusively for primary samples:
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Mechanism of Action Assays: Co-immunoprecipitation experiments in RS4;11 cells (a BCL-2-

dependent cell line) showed that S55746 treatment causes a concentration-dependent disruption of
the BCL-2/BAX complex, confirming its on-target mechanism as a BH3-mimetic [2].

Apoptosis Detection: In panels of hematological cell lines, hallmarks of apoptosis induced by
S55746 were measured by externalization of phosphatidylserine (Annexin V staining), caspase-
3 activation, and PARP cleavage [1] [2]. These are standard methods that would be applicable to ex
vivo primary sample analysis.

The following diagram illustrates the core mechanism of S55746 and the apoptotic pathway it triggers,

which forms the basis for the experimental readouts mentioned above.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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